Cas no 42598-96-9 (Heptyl 3-Oxobutanoate)

Heptyl 3-Oxobutanoate Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,heptyl ester
• Heptyl Acetoacetate
• heptyl 3-oxobutanoate
• Acetoacetic Acid Heptyl Ester
• ACETOACETIC ACID N-HEPTYL ESTER
• NSC 33607
• AKOS015903480
• HAH2L2R7WR
• N-HEPTYL ACETYLACETATE
• CS-0452463
• D88351
• AI3-06479
• NS00031219
• UNII-HAH2L2R7WR
• NSC33607
• 42598-96-9
• NSC-33607
• A0916
• DTXSID60195365
• Butanoic acid, 3-oxo-, heptyl ester
• EINECS 255-906-0
• FT-0639803
• SCHEMBL3177872
• MFCD00027313
• Amylacetessigester
• ACETOACETICACIDN-HEPTYLESTER
• Heptyl acetoacetate
• YAVJSVDUZGIQPQ-UHFFFAOYSA-N
• Acetoacetic acid n-heptyl ester
• DB-050943
• DTXCID70117856
• +Expand

• MDL： MFCD00027313
• InChIKey： YAVJSVDUZGIQPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20O3/c1-3-4-5-6-7-8-14-11(13)9-10(2)12/h3-9H2,1-2H3
• SMILES： CCCCCCCOC(=O)CC(=O)C

Computed Properties

• Exact Mass: 200.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 200.141
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.47910
• PSA: 43.37000
• Refractive Index: 1.4370-1.4410
• Boiling Point: 170°C/30mmHg(lit.)
• Flash Point: 98.5°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,95 g/cm3

Heptyl 3-Oxobutanoate Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

Heptyl 3-Oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone